2-(Methylamino)benzonitrile
Overview
Description
“2-(Methylamino)benzonitrile” is a chemical compound with the molecular formula C8H8N2 . It is also known by its IUPAC name, 2-Methylamino-benzonitrile . The compound has a molecular weight of 132.16 g/mol .
Synthesis Analysis
The synthesis of benzonitrile derivatives, such as “this compound”, has been a subject of research. One approach involves the use of transition metal-catalyzed reactions and reductive cyclization reactions . Another method involves the synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8N2/c1-10-8-5-3-2-4-7(8)6-9/h2-5,10H,1H3 . The compound’s canonical SMILES representation is CNC1=CC=CC=C1C#N .
Scientific Research Applications
Synthesis and Chemical Reactions
- One-Pot Synthesis of Quinolinecarboxylates : 2-(Methylamino)benzonitrile undergoes a sequential process involving conjugate addition and enolate–nitrile coupling to synthesize 4-amino-1,2-dihydro-3-quinolinecarboxylates (Kobayashi et al., 1997).
- Inhibition of Benzonitrile Cyclotrimerization : The compound demonstrates the ability to inhibit cyclotrimerization of benzonitrile to triazine, shedding light on cyclotrimerization mechanisms (Davies et al., 1997).
- Palladium-Catalysed Cyclisation : this compound is involved in palladium-catalyzed reactions leading to varied γ-carbolines, showcasing its versatility in organic synthesis (Yang et al., 1994).
Catalysis and Environmental Applications
- Catalytic Conversion of Esters : This compound plays a role in catalytic reactions transforming methyl benzoate and NH3 into benzonitrile and amides, offering insights into the catalytic potential of Montmorillonite clay (Wali et al., 1998).
- Biodegradation of Aromatic Nitriles : Studies show the potential of Fusarium solani in degrading benzonitrile, with implications for environmental bioremediation (Harper, 1977).
Advanced Material Synthesis
- Rhodium-Catalyzed Cyanation : Rhodium-catalysis involving 2-(alkylamino)benzonitriles is used for aryl C-H bond cyanation, pivotal in organic and materials chemistry (Dong et al., 2015).
- Polyamide Degradation Studies : Research on the thermal stability and degradation of polyamides highlights the role of benzamides and benzonitrile, useful in understanding polymer behavior (Broadbelt et al., 1994).
Photophysical Properties
- Studies on Fluorescence and Internal Conversion : Investigations into the fluorescence and internal conversion properties of derivatives like 4-(methylamino)benzonitrile contribute to the understanding of photophysical processes in organic molecules (Zachariasse et al., 2003).
Biochemistry and Microbial Metabolism
- Microbial Metabolism of Nitriles : The enzymatic cleavage of benzonitrile by Nocardia species is studied for insights into microbial metabolism and environmental detoxification (Harper, 1977).
Properties
IUPAC Name |
2-(methylamino)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2/c1-10-8-5-3-2-4-7(8)6-9/h2-5,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHIBMGQAICRHTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC=C1C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50303472 | |
Record name | 2-(Methylamino)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50303472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17583-40-3 | |
Record name | 17583-40-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158449 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(Methylamino)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50303472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the synthetic applications of 2-(methylamino)benzonitrile in organic chemistry?
A1: this compound serves as a versatile starting material for synthesizing various heterocyclic compounds. For instance, it can be transformed into 4-amino-1,2-dihydro-3-quinolinecarboxylates. This transformation involves a one-pot reaction sequence where this compound reacts with magnesium bis(diisopropylamide) followed by α,β-unsaturated carboxylic acid esters. [] This method provides a convenient route to access a range of substituted 4-amino-1,2-dihydro-3-quinolinecarboxylates, which are important scaffolds in medicinal chemistry.
Q2: How does the reaction mechanism of this compound with magnesium bis(diisopropylamide) and α,β-unsaturated carboxylic acid esters proceed?
A2: The reaction proceeds through a sequential conjugate addition and enolate-nitrile coupling mechanism. [] Initially, magnesium bis(diisopropylamide) deprotonates the methylamino group of this compound, generating a nucleophilic anion. This anion undergoes conjugate addition to the α,β-unsaturated carboxylic acid ester, forming an enolate intermediate. Subsequently, the enolate attacks the nitrile group intramolecularly, leading to cyclization and formation of the 4-amino-1,2-dihydro-3-quinolinecarboxylate product.
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